
Personal protective equipment for handling Boc-
Met(O2)-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Met(O2)-OH

Cat. No.: B558267 Get Quote

Essential Safety and Handling Guide for Boc-
Met(O2)-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Boc-Met(O2)-OH (CAS 60280-45-7), a sulfone derivative of Boc-protected methionine.

Adherence to these procedures is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Immediate Safety
Precautions
Boc-Met(O2)-OH is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[1]

In the event of exposure, follow these first aid measures:
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After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[1][2]

After skin contact: Immediately wash the affected area with plenty of soap and water.[1][2]

Remove contaminated clothing and wash it before reuse.[1] If skin irritation persists, get

medical advice/attention.[1]

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After swallowing: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person.[2] Seek medical attention if you feel unwell.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the essential PPE for handling Boc-Met(O2)-OH.
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PPE Category Recommended Equipment Key Considerations

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Standard nitrile gloves may not

offer sufficient protection

against sulfoxides and

sulfones which can enhance

skin penetration. Always

inspect gloves for tears or

holes before use.

Eye Protection Chemical safety goggles.
Must be worn at all times when

handling the solid or solutions.

Face Protection Face shield.

Recommended when there is

a risk of splashing or dust

generation.

Body Protection A fully buttoned lab coat.
Provides a barrier against

accidental spills.

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95) or an organic vapor

cartridge with a particulate pre-

filter.

Required when handling the

powder outside of a certified

chemical fume hood or when

engineering controls are not

sufficient to minimize airborne

exposure.

Operational Plan: A Step-by-Step Guide to Safely
Handling Boc-Met(O2)-OH
Adherence to a standardized operational workflow is crucial for minimizing risks.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Have a chemical spill kit readily available.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b558267?utm_src=pdf-body
https://www.echemi.com/sds/boc-meto2-oh-pd180521123929.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Donning PPE:

Follow the correct sequence for putting on PPE to ensure maximum protection.

PPE Donning Sequence

Lab Coat Gloves Goggles Face Shield Respirator

Click to download full resolution via product page

Figure 1. Recommended sequence for donning Personal Protective Equipment.

3. Handling the Compound:

Weighing: If possible, weigh the solid material inside a fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Handling: Avoid all personal contact, including inhalation of dust or aerosols.[3] Do

not eat, drink, or smoke in the laboratory.

4. Doffing PPE:

The removal of PPE should be done carefully to prevent contamination of the skin and

clothing.

PPE Doffing Sequence

Face Shield Goggles Gloves Lab Coat Respirator

Click to download full resolution via product page
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Figure 2. Recommended sequence for doffing Personal Protective Equipment.

5. Hand Washing:

Thoroughly wash hands with soap and water after removing gloves and before leaving the

laboratory.

Disposal Plan
Proper disposal of Boc-Met(O2)-OH and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste Boc-Met(O2)-OH should be disposed of as chemical

waste.

Contaminated Materials: Any materials that have come into contact with Boc-Met(O2)-OH,

such as pipette tips, gloves, and absorbent paper, should be considered contaminated and

disposed of as chemical waste.[4]

Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate

collected as chemical waste. The empty, rinsed container can then be disposed of according

to your institution's guidelines.

Professional Disposal: All chemical waste should be collected in a properly labeled, sealed

container and disposed of through a licensed professional waste disposal service.[4] Do not

dispose of down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methionine%20sulfoximine.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Emtricitabine_Sulfone_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b558267#personal-protective-equipment-for-handling-boc-met-o2-oh
https://www.benchchem.com/product/b558267#personal-protective-equipment-for-handling-boc-met-o2-oh
https://www.benchchem.com/product/b558267#personal-protective-equipment-for-handling-boc-met-o2-oh
https://www.benchchem.com/product/b558267#personal-protective-equipment-for-handling-boc-met-o2-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558267?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

